molecular formula C14H20O3Si B8535873 Trimethyl((3,4,5-trimethoxyphenyl)ethynyl)silane

Trimethyl((3,4,5-trimethoxyphenyl)ethynyl)silane

Cat. No.: B8535873
M. Wt: 264.39 g/mol
InChI Key: AEKBJNCVTPXZCU-UHFFFAOYSA-N
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Description

Trimethyl((3,4,5-trimethoxyphenyl)ethynyl)silane is a useful research compound. Its molecular formula is C14H20O3Si and its molecular weight is 264.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H20O3Si

Molecular Weight

264.39 g/mol

IUPAC Name

trimethyl-[2-(3,4,5-trimethoxyphenyl)ethynyl]silane

InChI

InChI=1S/C14H20O3Si/c1-15-12-9-11(7-8-18(4,5)6)10-13(16-2)14(12)17-3/h9-10H,1-6H3

InChI Key

AEKBJNCVTPXZCU-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C#C[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1 g 5-bromo-1,2,3-trimethoxybenzene, 1.14 mL of trimethylsilylacetylene, 1.4 mL of diisopropylethylamine (DIPEA) and 290 mg of triphenylphosphinpalladium(II) chloride and 39 mg Cu(I)iodide were placed in a dried flask under argon. The mixture was stirred for 1 h at 80° C., after cooling diluted with dichloromethane (DCM) and filtered through a plug of silica. The filtrate was extracted with aqueous ammonia, saturated brine and concentrated. The residue was purified via flash chromatography (SiO2: cyclohexane→cyclohexane/ethylacetate 9:1) to give trimethyl((3,4,5-trimethoxyphenyl)ethynyl)silane.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.14 mL
Type
reactant
Reaction Step One
Quantity
1.4 mL
Type
reactant
Reaction Step One
Quantity
290 mg
Type
reactant
Reaction Step One
[Compound]
Name
Cu(I)iodide
Quantity
39 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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